Cas no 860308-24-3 (1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid)

1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic acid is a pyrazole derivative featuring a methoxybenzyl substituent, which enhances its solubility and reactivity in organic synthesis. The compound's carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical applications. Its structural stability and well-defined reactivity profile facilitate precise modifications, particularly in the development of bioactive molecules. The methoxy group contributes to electronic modulation, potentially improving binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for scaffold diversification and as a precursor for more complex heterocyclic systems.
1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid structure
860308-24-3 structure
Product Name:1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid
CAS No:860308-24-3
MF:C13H14N2O3
MW:246.261863231659
MDL:MFCD08445943
CID:3233246
PubChem ID:53433086
Update Time:2025-08-05

1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-5-CARBOXYLIC ACID, 1-[(4-METHOXYPHENYL)METHYL]-3-METHYL-
    • 860308-24-3
    • 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
    • 2-[(4-METHOXYPHENYL)METHYL]-5-METHYLPYRAZOLE-3-CARBOXYLIC ACID
    • SCHEMBL10150650
    • 1-(4-METHOXYBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
    • 1-[(4-Methoxyphenyl)methyl]-3-methyl-1H-pyrazole-5-carboxylic acid
    • MFCD08445943
    • 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid
    • MDL: MFCD08445943
    • Inchi: 1S/C13H14N2O3/c1-9-7-12(13(16)17)15(14-9)8-10-3-5-11(18-2)6-4-10/h3-7H,8H2,1-2H3,(H,16,17)
    • InChI Key: TXSBHLDTHSOCBB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN1C(C(=O)O)=CC(C)=N1

Computed Properties

  • Exact Mass: 246.10044231Da
  • Monoisotopic Mass: 246.10044231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.4Ų

1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid

Introduction to 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 860308-24-3)

1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 860308-24-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid consists of a pyrazole ring substituted with a 4-methoxybenzyl group and a methyl group, along with a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid has also shown potential as an antioxidant. Free radicals and oxidative stress are known to contribute to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have indicated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, suggesting its potential use in the prevention and treatment of oxidative stress-related conditions.

The structural versatility of 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid allows for easy modification and optimization for specific therapeutic applications. Chemists can introduce various substituents to enhance the compound's pharmacological properties, such as improving its solubility, bioavailability, and metabolic stability. These modifications can be crucial in optimizing the compound for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials to fully assess its therapeutic potential.

Beyond its direct therapeutic applications, 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid has also been explored as a tool in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes and disease mechanisms. Researchers can use this compound to gain insights into the underlying biology of various diseases, which can inform the development of new therapeutic strategies.

In conclusion, 1-(4-Methoxybenzyl)-3-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 860308-24-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising pharmacological activities, make it an exciting area of ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new avenues for therapeutic innovation.

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